ethyl 1-allyl-2-(benzoylamino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate

• IUPAC Name: ethyl 2-benzamido-1-prop-2-enylpyrrolo[3,2-b]quinoxaline-3-carboxylate
• InChI: InChI=1S/C23H20N4O3/c1-3-14-27-20(26-22(28)15-10-6-5-7-11-15)18(23(29)30-4-2)19-21(27)25-17-13-9-8-12-16(17)24-19/h3,5-13H,1,4,14H2,2H3,(H,26,28)
• InChI Key: KFKVFNAALWPVPL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)CC=C)NC(=O)C4=CC=CC=C4
• Molecular Formula: C23H20N4O3
• Molecular Weight: 400.4 g/mol

Description

Ethyl 1-allyl-2-(benzoylamino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is a synthetic compound that has been of interest to the scientific community due to its potential applications in biological research. This compound is a member of the pyrroloquinoxaline family, which has been shown to have various biological activities, including anti-tumor and anti-inflammatory properties. In

Mechanism of Action

The mechanism of action of ethyl 1-allyl-2-(benzoylamino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is not fully understood. However, it has been suggested that it may inhibit the activity of certain enzymes involved in tumor growth and inflammation. It may also induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
Ethyl 1-allyl-2-(benzoylamino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to reduce the production of pro-inflammatory cytokines, which are involved in the development of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-allyl-2-(benzoylamino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate in lab experiments is its potential anti-tumor and anti-inflammatory properties. This makes it a useful tool for studying the mechanisms involved in tumor growth and inflammation. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on ethyl 1-allyl-2-(benzoylamino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate. One direction is to further investigate its mechanism of action and identify the specific enzymes it targets. Another direction is to explore its potential applications in the treatment of inflammatory diseases. Additionally, it may be useful to synthesize analogs of this compound to study their biological activities and identify potential drug candidates.

Scientific Research Applications

Ethyl 1-allyl-2-(benzoylamino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been studied for its potential applications in biological research. It has been shown to have anti-tumor activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been found to have anti-inflammatory activity, which makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.